Cas no 58869-37-7 (Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate)

• Product Name: Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate
• CAS No: 58869-37-7
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• CID: 2951379
• PubChem ID: 12264290
• Update Time: 2025-06-08

Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-环己基苯基)-2-氧代丁酸甲酯
• methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate
• methyl3-(4-cyclohexylphenyl)-2-oxobutanoate
• 58869-37-7
• SCHEMBL9692258
• Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate

• Inchi： 1S/C17H22O3/c1-12(16(18)17(19)20-2)13-8-10-15(11-9-13)14-6-4-3-5-7-14/h8-12,14H,3-7H2,1-2H3
• InChI Key： JUDQQACKEFFYIQ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C(C)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 274.15689456g/mol
• Monoisotopic Mass: 274.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate

Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate (CAS No. 58869-37-7): A Comprehensive Overview

Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate (CAS No. 58869-37-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate consists of a butanoate ester moiety linked to a phenyl ring substituted with a cyclohexyl group. This particular arrangement imparts distinct physicochemical properties, including solubility, stability, and metabolic profile, which are critical factors in drug design. The presence of the cyclohexyl group enhances the compound's lipophilicity, making it potentially suitable for oral administration and improving bioavailability.

In recent years, there has been a growing interest in exploring the pharmacological potential of structurally diverse compounds like Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its molecular scaffold resembles that of known bioactive molecules, which has prompted researchers to investigate its potential role in modulating pathways associated with inflammation, pain, and neurodegeneration.

One of the most compelling aspects of Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis protocols, allowing for scalable production and further functionalization. This flexibility is particularly advantageous in medicinal chemistry, where rapid access to structurally diverse analogs is essential for optimizing pharmacological properties.

The pharmacokinetic profile of Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate has also been a focus of recent research. Studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicological assessments have shown that it is well-tolerated at relevant doses, further supporting its viability as a lead compound for drug development.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate interacts with biological targets. These tools have been instrumental in predicting binding affinities and identifying key residues involved in receptor interactions. Such insights are crucial for designing derivatives with improved potency and selectivity.

The intersection of traditional organic synthesis with modern biocatalysis has also opened new avenues for exploring the applications of Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate. Enzymatic approaches have enabled the efficient synthesis of complex derivatives while minimizing unwanted byproducts. This synergy between synthetic chemistry and biotechnology holds promise for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, Methyl 3-(4-cyclohexylphenyl)-2-oxobutanoate (CAS No. 58869-37-7) represents a fascinating compound with multifaceted applications in pharmaceutical research. Its unique structural features, combined with promising pharmacological properties and synthetic advantages, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its potential applications, this compound is poised to play a significant role in shaping the future of drug discovery and development.